2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile

• IUPAC Name: 2-[2-aminoethyl(methyl)amino]-6-bromobenzonitrile
• InChI: InChI=1S/C10H12BrN3/c1-14(6-5-12)10-4-2-3-9(11)8(10)7-13/h2-4H,5-6,12H2,1H3
• InChI Key: WFYKVYVFHCBRRO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN)C1=C(C(=CC=C1)Br)C#N
• Molecular Formula: C10H12BrN3
• Molecular Weight: 254.13 g/mol

Description

2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile, also known as BAM, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. BAM is a benzimidazole derivative that exhibits unique properties, including its ability to bind to DNA and inhibit the activity of certain enzymes.

Mechanism of Action

The mechanism of action of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile involves its ability to bind to DNA and inhibit the activity of certain enzymes. 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile binds to the minor groove of DNA and induces conformational changes that inhibit the activity of DNA topoisomerases. 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile also inhibits the activity of protein kinase C and phosphodiesterase by binding to their active sites and preventing substrate binding.
Biochemical and Physiological Effects
2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile inhibits the proliferation of cancer cells by inducing apoptosis. 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has also been shown to inhibit the activity of protein kinase C and phosphodiesterase, which are involved in various cellular processes, including signal transduction and cell proliferation. In vivo studies have shown that 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile exhibits low toxicity and does not cause significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile is its ability to bind to DNA and inhibit the activity of certain enzymes, making it a potential candidate for the development of novel anticancer drugs. 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile also exhibits low toxicity and does not cause significant adverse effects, making it a safe compound for use in lab experiments. However, one of the limitations of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile. One potential direction is the development of novel anticancer drugs based on the structure of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile. Another potential direction is the use of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile as a fluorescent probe for imaging DNA and RNA. Additionally, the use of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile as a building block for the synthesis of novel materials could lead to the development of new materials with unique properties. Further studies are needed to fully understand the potential applications of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile in various fields.
Conclusion
In conclusion, 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile is a chemical compound that exhibits unique properties and has gained significant attention in scientific research. The synthesis method of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile involves the reaction of 2-amino-6-bromobenzonitrile with N-methyl-1,2-ethanediamine in the presence of a catalyst. 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. The mechanism of action of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile involves its ability to bind to DNA and inhibit the activity of certain enzymes. 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile exhibits various biochemical and physiological effects and has advantages and limitations for lab experiments. There are several future directions for the study of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile, including the development of novel anticancer drugs, the use of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile as a fluorescent probe, and the use of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile as a building block for the synthesis of novel materials.

Synthesis Methods

The synthesis of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile involves the reaction of 2-amino-6-bromobenzonitrile with N-methyl-1,2-ethanediamine in the presence of a catalyst. The reaction results in the formation of 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile with a yield of approximately 70%. The purity of the compound can be increased through recrystallization.

Scientific Research Applications

2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has been extensively studied for its potential application in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has been shown to exhibit anticancer activity by inhibiting the activity of DNA topoisomerases. 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has also been studied for its potential use as a fluorescent probe for imaging DNA and RNA. In biochemistry, 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has been shown to inhibit the activity of certain enzymes, including protein kinase C and phosphodiesterase. In materials science, 2-[2-Aminoethyl(methyl)amino]-6-bromobenzonitrile has been studied for its potential use as a building block for the synthesis of novel materials.